4,6-Dichloro-1H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 4,6-dichloro-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C7H4Cl2N2/c8-6-3-5-4(1-2-10-5)7(9)11-6/h1-3,10H
• InChI Key: ZTBYPLYMOIIANS-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=NC(=C21)Cl)Cl
• Molecular Formula: C7H4Cl2N2
• DSSTOX Substance ID: DTXSID00418540
• Molecular Weight: 187.02 g/mol
• CAS RN: 67139-79-1

Description

4,6-Dichloro-1H-pyrrolo[3,2-c]pyridine is a heterocyclic aromatic compound with a five-membered ring structure containing two nitrogen atoms and two chlorine atoms. It is a white crystalline solid with a melting point of 166-168°C. This compound has a wide range of applications, including use as a pharmaceutical intermediate, as a corrosion inhibitor, and as an insecticide. In addition, it has been used in scientific research as a starting material for the synthesis of various compounds.

Scientific Research Applications

Synthesis Applications

4,6-Dichloro-1H-pyrrolo[3,2-c]pyridine has been identified as a versatile building block in the synthesis of various derivatives. For instance, it is used in the efficient synthesis of 4-O- and C-substituted-7-azaindoles through nucleophilic displacement reactions, demonstrating its utility in creating diverse chemical structures (Figueroa‐Pérez et al., 2006). Furthermore, it serves as a precursor in the synthesis of pyrrolo[3,2-c] pyridine D-arabinofuranosides, which have potential applications in medicinal chemistry (Bourgeois & Seela, 1991).

Electronic and Optical Properties

The compound is also used in the study of nitrogen-embedded small-molecule semiconducting materials. Its derivatives, synthesized through condensation reactions, exhibit interesting electrochemical properties and self-assembly behavior, making them relevant for material science applications (Zhou et al., 2019). This highlights its role in developing new materials with specific electronic and optical characteristics.

Chemical Reactivity and Molecular Structure

Studies on 4-chloro-1H-pyrrolo[2,3-b]pyridine, a closely related compound, provide insights into the charge density distribution and molecular structure, offering a deeper understanding of the chemical reactivity and bonding scheme within similar compounds (Hazra et al., 2012). This kind of information is crucial for designing new compounds and predicting their behavior in various chemical reactions.

Safety and Hazards

The compound should be handled with care to avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to have efficacy in reducing blood glucose levels , suggesting potential targets could be enzymes or receptors involved in glucose metabolism.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Result of Action

Compounds with similar structures have been reported to reduce blood glucose levels , suggesting that 4,6-Dichloro-1H-pyrrolo[3,2-c]pyridine may have similar effects.

Biochemical Analysis

Biochemical Properties

4,6-Dichloro-1H-pyrrolo[3,2-c]pyridine plays a crucial role in biochemical reactions, particularly in enzyme inhibition and protein interactions. This compound has been shown to interact with enzymes such as FMS kinase, exhibiting inhibitory effects that are promising for anticancer and antiarthritic drug development . Additionally, it interacts with other biomolecules, including proteins involved in cell signaling pathways, thereby influencing various cellular processes.

Cellular Effects

The effects of this compound on cells are multifaceted. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, derivatives of this compound have demonstrated strong anticancer activity by interacting with DNA and disrupting cellular processes essential for cancer cell survival . Furthermore, it affects glucose uptake in muscle and fat cells, indicating its potential role in metabolic regulation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it inhibits tubulin polymerization, thereby disrupting microtubule dynamics and affecting cell division . Additionally, it influences gene expression by interacting with transcription factors and other regulatory proteins, resulting in altered cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may diminish over extended periods due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular processes, highlighting the importance of monitoring its temporal effects in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as anticancer activity, without significant toxicity. At higher doses, toxic or adverse effects may be observed, including disruptions in normal cellular functions and potential organ damage . Understanding the dosage-dependent effects is crucial for determining the therapeutic window and safety profile of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound’s influence on metabolic flux and metabolite levels can impact overall cellular metabolism, making it a valuable tool for studying metabolic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments. The compound’s ability to cross cellular membranes and reach target sites is essential for its biological activity .

Subcellular Localization

This compound exhibits specific subcellular localization, which influences its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles, where it can exert its effects. Understanding its subcellular localization is crucial for elucidating its mechanism of action and potential therapeutic applications .